Cas no 1691651-20-3 (2-amino-2-ethyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid)

• Product Name: 2-amino-2-ethyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid
• CAS No: 1691651-20-3
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5789695
• PubChem ID: 106806595
• Update Time: 2023-12-26

2-amino-2-ethyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1691651-20-3
• EN300-1123616
• 2-amino-2-ethyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid

• Inchi： 1S/C9H16N4O2/c1-2-9(10,8(14)15)4-3-5-13-7-11-6-12-13/h6-7H,2-5,10H2,1H3,(H,14,15)
• InChI Key： FYRJYJMRCOEUCD-UHFFFAOYSA-N
• SMILES： OC(C(CC)(CCCN1C=NC=N1)N)=O

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives